Cas no 21487-51-4 (1H-Pyrazole-4-carboxaldehyde, 1-(4-nitrophenyl)-3-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 1-(4-nitrophenyl)-3-phenyl-
• CAS No: 21487-51-4
• MF: C₁₆H₁₁N₃O₃
• MW: 293.276843309402
• CID: 1408472
• PubChem ID: 4230500
• Update Time: 2025-04-20

1H-Pyrazole-4-carboxaldehyde, 1-(4-nitrophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1-(4-nitrophenyl)-3-phenyl-
• SCHEMBL9790610
• 21487-51-4
• NS-04920
• STL485583
• 1-(4-nitrophenyl)-3-phenylpyrazole-4-carbaldehyde
• 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole-4-carbaldehyde
• AKOS005135686

• Inchi： 1S/C16H11N3O3/c20-11-13-10-18(14-6-8-15(9-7-14)19(21)22)17-16(13)12-4-2-1-3-5-12/h1-11H
• InChI Key： WIUYZJHSJSZAQZ-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2C=CC(=CC=2)[N+](=O)[O-])N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 293.08013
• Monoisotopic Mass: 293.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 78.03